Cas no 2172498-31-4 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylazetidin-3-yl}propanoic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylazetidin-3-yl}propanoic acid
• CAS No: 2172498-31-4
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6186947
• PubChem ID: 165502775
• Update Time: 2025-10-05

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylazetidin-3-yl}propanoic acid
• EN300-1479661
• 2172498-31-4
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanoyl]azetidin-3-yl}propanoic acid

• Inchi： 1S/C26H30N2O6/c1-16(25(30)31)17-13-28(14-17)24(29)11-18(33-2)12-27-26(32)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23H,11-15H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： FBQVPUNCTORYFB-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC)N1CC(C(C(=O)O)C)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylazetidin-3-yl}propanoic acid

Comprehensive Overview of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylazetidin-3-yl}propanoic acid (CAS No. 2172498-31-4)

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylazetidin-3-yl}propanoic acid (CAS No. 2172498-31-4) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound belongs to the class of azetidine derivatives, which are gaining significant attention due to their potential applications in drug discovery and bioconjugation. The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely used in modern biotechnology and therapeutic development.

The molecular structure of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylazetidin-3-yl}propanoic acid features a unique combination of functional groups, including an azetidine ring, a methoxy group, and a propanoic acid moiety. These structural elements contribute to its versatility in chemical synthesis and its ability to act as a building block for more complex molecules. Researchers are particularly interested in its potential to enhance peptide stability and improve bioavailability in drug formulations.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylazetidin-3-yl}propanoic acid has surged due to the growing focus on precision medicine and personalized therapeutics. The compound's role in peptide-based drug development aligns with current trends in targeting GPCRs (G-protein-coupled receptors) and other biological pathways involved in various diseases. Its application extends to cancer research, neurodegenerative disease studies, and immune system modulation, making it a valuable tool for modern biomedical research.

The synthesis and handling of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylazetidin-3-yl}propanoic acid require specialized knowledge in organic chemistry and peptide synthesis techniques. Proper storage conditions, typically at low temperatures and in anhydrous environments, are essential to maintain its stability. Researchers often inquire about the compound's solubility profile, which varies depending on the solvent system used, with DMF (dimethylformamide) and DCM (dichloromethane) being common choices for SPPS applications.

From a commercial perspective, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylazetidin-3-yl}propanoic acid is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. The global market for such fine chemicals is expanding rapidly, driven by increased investment in drug discovery and biopharmaceutical production. Quality control parameters, including HPLC purity and spectroscopic characterization data, are critical considerations for researchers sourcing this material.

Future research directions for 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylazetidin-3-yl}propanoic acid may explore its potential in click chemistry applications and bioconjugation strategies. The compound's structural features make it a candidate for developing targeted drug delivery systems and molecular probes. As the scientific community continues to investigate novel peptide therapeutics and protein engineering approaches, the importance of specialized building blocks like this compound is expected to grow significantly.